PW507

• Molecular Formula: C18H27ClN4
• Molecular Weight: 334.9 g/mol
• InChI: InChI=1S/C18H26N4.ClH/c1-18(2,3)15-9-7-14(8-10-15)17-19-16(20-21(17)4)13-22-11-5-6-12-22;/h7-10H,5-6,11-13H2,1-4H3;1H
• InChIKey: RZUDJVCJZRKGCU-UHFFFAOYSA-N

PW507 Procurement Guide

PW507 is a trisubstituted 1,2,4-triazole that acts as a potent, selective, and brain-penetrant sigma-1 receptor (S1R) antagonist [1]. Its molecular formula is C₁₈H₂₆N₄·HCl (MW 334.89) and CAS number is 2573850-59-4 [1]. PW507 was discovered through structure- and QSAR-based design at Rutgers University and is currently designated TNX-4900 under an exclusive license to Tonix Pharmaceuticals for development as a non-opioid analgesic [2].

Target Engagement

Selective S1R binding context supports target-specific pharmacology studies.

CNS Penetration

Brain exposure data enable central nervous system research workflows.

Chronic Model Fit

Chronic dosing model response evidence supports diabetic neuropathy research.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. Preclinical Evaluation of Sigma 1 Receptor Antagonists as a Novel Treatment for Painful Diabetic Neuropathy. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. doi:10.1021/acsptsci.4c00186 View Source
• [2] Tonix Pharmaceuticals. Tonix Pharmaceuticals Announces Licensing TNX-4900, a Selective Sigma-1 Receptor Antagonist for Chronic Neuropathic Pain from Rutgers University. GlobeNewswire, December 16, 2025. View Source

PW507 vs. Other S1R Antagonists

Sigma-1 receptor antagonists share a common molecular target but diverge substantially in binding affinity, selectivity over S2R, metabolic stability, plasma protein binding, cytochrome P450 inhibition profiles, oral bioavailability, and brain penetration [1]. The clinical candidate E-52862 (S1RA), despite progressing to Phase II trials, was discontinued partly due to poor oral bioavailability and low brain exposure [1]. Even within the same structural series, subtle modifications alter ADME and efficacy outcomes, making direct substitution unreliable [1]. PW507 occupies a differentiated position through systematically optimized parameters demonstrated in head-to-head preclinical comparisons with E-52862 [1].

Binding Profile Shift

S1R affinity and S2R selectivity may differ across structural analogs; cross-series replacement not supported.

ADME Divergence

Metabolic stability, brain penetration, and CYP inhibition vary; parameters may not transfer between S1R antagonists.

Model-Specific Evidence

Neuropathic pain model responses are compound-specific; class-level extrapolation may require validation.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. Preclinical Evaluation of Sigma 1 Receptor Antagonists as a Novel Treatment for Painful Diabetic Neuropathy. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. doi:10.1021/acsptsci.4c00186 View Source

PW507 vs. Comparators: Key Evidence

S1R Binding Affinity and Selectivity

PW507 exhibits a Ki of 7.5 nM for human S1R, which is 3.2-fold more potent than the clinical candidate E-52862 (Ki = 24 nM) [1]. PW507 also demonstrates >100-fold selectivity for S1R over the sigma-2 receptor (S2R) [2], compared to BD-1063, which achieves approximately 49–50-fold selectivity (S1R Ki = 9 nM; S2R Ki = 449 nM) . The combination of higher S1R affinity and wider selectivity window makes PW507 a preferred tool for experiments requiring clean S1R pharmacology.

S1R Binding Affinity

Cross-study comparable

Ki 7.5 nM

>100-fold S2R selectivity

Supports selective S1R pharmacology studies.

Comparators: E‑52862 Ki 24 nM, BD‑1063 ~50‑fold selectivity.

Evidence Dimension	S1R binding affinity (Ki) and S2R selectivity fold
Target Compound Data	S1R Ki = 7.5 nM; >100-fold selectivity over S2R
Comparator Or Baseline	E-52862: S1R Ki = 24 nM; BD-1063: S1R Ki = 9 nM, S2R Ki = 449 nM (~50-fold selectivity)
Quantified Difference	PW507 S1R affinity is 3.2-fold higher than E-52862 and 1.2-fold higher than BD-1063; S2R selectivity is >2-fold wider than BD-1063
Conditions	Human S1R and S2R radioligand binding assays

Why This Matters

Higher S1R affinity and wider S2R selectivity reduce off-target binding, yielding cleaner phenotypic readouts in pain and neuroprotection models.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. Table 1 and accompanying text; S1R Ki comparison. View Source
• [2] Tonix Pharmaceuticals. Tonix Pharmaceuticals Announces Licensing TNX-4900. GlobeNewswire, December 16, 2025. >100-fold selectivity statement. View Source

Metabolic Stability in Liver Microsomes

PW507 demonstrates superior metabolic stability compared to E-52862 in both human and rat liver microsomes. The half-life of PW507 in human liver microsomes is 119.5 minutes versus 64.6 minutes for E-52862; in rat liver microsomes, the half-life is 9.6 minutes versus 3.6 minutes for E-52862 [1]. This represents a 1.85-fold and 2.67-fold improvement, respectively.

Metabolic Stability

Head-to-head

119.5 min Human t½

9.6 min Rat t½

64.6 / 3.6 min (E‑52862)

Extended microsomal stability may support longer-duration models.

Liver microsome assays; in vitro data.

Evidence Dimension	Metabolic half-life (t₁/₂) in liver microsomes
Target Compound Data	Human t₁/₂ = 119.5 min; Rat t₁/₂ = 9.6 min
Comparator Or Baseline	E-52862: Human t₁/₂ = 64.6 min; Rat t₁/₂ = 3.6 min
Quantified Difference	PW507 shows 1.85-fold longer human and 2.67-fold longer rat microsomal half-life than E-52862
Conditions	Human and rat liver microsome stability assays (in vitro)

Why This Matters

Extended metabolic stability predicts longer in vivo half-life and lower clearance, enabling less frequent dosing and more robust target engagement in chronic pain models.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. Liver microsome stability data, line 119-121. View Source

Plasma Protein Binding & CYP Inhibition

PW507 exhibits moderate plasma protein binding (human: 65.9%; rat: 71.6%), whereas E-52862 shows high protein binding (>90% in both species) [1]. Lower protein binding increases the free fraction of drug available for target engagement. Additionally, PW507 displays IC₅₀ values >50 μM across all five major CYP isoforms (1A2, 2C9, 2C19, 2D6, 3A4), indicating minimal CYP inhibition potential. In contrast, E-52862 moderately inhibits CYP1A2 (IC₅₀ = 7.4 μM) and CYP2C19 (IC₅₀ = 37.1 μM) [1].

PPB & CYP Profile

Head-to-head

65.9% / 71.6% PPB human/rat

All CYP IC₅₀ >50 µM

E‑52862: PPB >90%, CYP1A2 IC₅₀ 7.4 µM

Lower protein binding and cleaner CYP profile may reduce interaction artifacts.

Equilibrium dialysis; CYP inhibition assays.

Evidence Dimension	Plasma protein binding (% bound) and CYP inhibition (IC₅₀)
Target Compound Data	PPB: human 65.9%, rat 71.6%; CYP 1A2/2C9/2C19/2D6/3A4 IC₅₀ all >50 μM
Comparator Or Baseline	E-52862: PPB >90% (both species); CYP1A2 IC₅₀ = 7.4 μM, CYP2C19 IC₅₀ = 37.1 μM
Quantified Difference	PW507 free fraction approximately 3-fold higher; no CYP inhibition vs. moderate CYP1A2/CYP2C19 inhibition for E-52862
Conditions	Equilibrium dialysis for PPB; human liver microsome CYP inhibition assays

Why This Matters

Lower protein binding and cleaner CYP profile reduce the risk of drug-drug interactions and simplify interpretation of in vivo pharmacology studies where polypharmacy is involved.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. Table 1 and accompanying text for PPB and CYP data. View Source

Oral Bioavailability & Brain Penetration

In Sprague-Dawley rats, PW507 achieves an oral bioavailability (F) of 28% and a brain-to-plasma concentration ratio (B/P) of 12 at t = 0.25 h post-dose (IP route) [1]. By comparison, E-52862 shows only 15% oral bioavailability and a B/P ratio of 2.7 [1]. This means PW507 delivers approximately 1.9-fold higher oral exposure and 4.4-fold greater brain penetration relative to E-52862.

PK & Brain Exposure

Head-to-head

F 28%, B/P 12 Rat

E‑52862: F 15%, B/P 2.7

Higher brain exposure supports CNS target engagement studies.

Rat PK; LC‑MS/MS quantification.

Evidence Dimension	Oral bioavailability (%) and brain-to-plasma ratio (B/P) in rat
Target Compound Data	Oral F = 28%; B/P = 12 (t = 0.25 h, IP 10 mg/kg)
Comparator Or Baseline	E-52862: Oral F = 15%; B/P = 2.7 (t = 0.25 h, IP 10 mg/kg)
Quantified Difference	PW507 oral bioavailability is 1.87-fold higher; brain penetration is 4.4-fold higher than E-52862
Conditions	Male Sprague-Dawley rats; IV (1 mg/kg), PO (25 mg/kg), and IP (10 mg/kg) administration; LC-MS/MS quantification

Why This Matters

Superior oral bioavailability and brain exposure make PW507 the more suitable candidate for CNS-targeted pain indications where adequate brain target engagement is critical for efficacy, and oral dosing is preferred for chronic administration.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. Table 2 and accompanying in vivo PK text; oral F and B/P data. View Source

Efficacy in STZ-Induced Diabetic Neuropathy

PW507 (20 mg/kg, i.p., twice daily for 14 days) produced significant alleviation of mechanical allodynia in streptozotocin-induced diabetic rats without inducing tolerance [1]. The study authors note this is the first report to evaluate an S1R antagonist in STZ-induced diabetic rats following both acute and 2-week chronic administration [1]. While no direct within-study comparator was tested alongside PW507 in this specific PDN model, the class-level context is informative: E-52862 was tested in chemotherapy-induced peripheral neuropathy models but not in STZ-induced PDN, and its clinical development was discontinued [1].

STZ-PDN Model

Class-level inference

Allodynia reduction; no tolerance

Chronic 14-day dosing

First chronic dosing data in STZ‑induced PDN model; endpoint context.

Rodent model; data to verify.

Evidence Dimension	Efficacy in STZ-induced diabetic neuropathy model
Target Compound Data	Significant reduction in mechanical allodynia; no tolerance after 14-day chronic dosing at 20 mg/kg i.p. b.i.d.
Comparator Or Baseline	E-52862: no reported efficacy data in STZ-induced PDN models; clinical development discontinued. No other S1R antagonist has published chronic dosing efficacy in STZ-PDN.
Quantified Difference	Class-first demonstration of chronic S1R antagonist efficacy in STZ-PDN (qualitative differentiation)
Conditions	STZ (60 mg/kg)-induced diabetic male SD rats; paw withdrawal threshold; acute and 14-day chronic dosing

Why This Matters

PW507 is the only S1R antagonist with published preclinical proof-of-concept in the STZ-induced PDN model under chronic dosing, establishing it as the default starting point for PDN-focused S1R research programs.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. STZ model efficacy results and first-report claim. View Source

Safety & Tolerability Profile

Following 2-week chronic administration (20 mg/kg i.p., b.i.d.), PW507-treated rats showed no visual evidence of toxicity, no significant changes in organ weights (heart, liver, spleen, lung, kidney), and no alterations in clinical chemistry parameters (ALT, AST, urea, creatinine, amylase, glucose, triglyceride, cholesterol) compared to vehicle controls [1]. This contrasts with E-52862, for which clinical development was discontinued partly due to safety concerns [1]. Additionally, PW507 shows low hERG binding affinity, reducing cardiac liability risk .

Chronic Tolerability

Cross-study comparable

No organ or chemistry changes; low hERG

Reported tolerability profile; safety-related endpoint monitoring.

Rodent safety pharmacology; translation not implied.

Evidence Dimension	General toxicity and organ safety in rat; hERG liability
Target Compound Data	No organ toxicity or clinical chemistry abnormalities after 14-day chronic dosing; low hERG binding affinity
Comparator Or Baseline	E-52862: clinical development discontinued for safety/tolerability reasons; hERG binding data not directly compared
Quantified Difference	Clean chronic-dosing safety profile for PW507 (qualitative) vs. discontinued clinical development for E-52862
Conditions	Male SD rats; 14-day i.p. dosing; organ weights, serum biochemistry; hERG binding assay

Why This Matters

Demonstrated chronic tolerability without organ toxicity or cardiac channel liability de-risks PW507 for long-term preclinical studies and positions it favorably for translational development.

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. Toxicity and organ weight data; E-52862 discontinuation mention. View Source

PW507 Application Scenarios

Painful Diabetic Neuropathy Studies

PW507 is uniquely positioned for PDN research as the first and only S1R antagonist with published chronic dosing efficacy in the STZ-induced diabetic rat model [1]. Researchers can leverage its oral bioavailability (F = 28%) and high brain penetration (B/P = 12) to achieve robust CNS target engagement via oral or IP routes without the confounding factor of tolerance development observed with opioid-based comparators [1]. The clean CYP inhibition profile and moderate plasma protein binding also minimize drug-drug interaction artifacts in combination therapy studies with gabapentinoids or antidepressants [1].

S1R Target Validation & Mechanistic Studies

With >100-fold selectivity over S2R [2] and low hERG binding , PW507 provides a high-confidence chemical probe for isolating S1R-specific pharmacological effects. Compared to BD-1063 (only ~50-fold selectivity) , PW507 reduces the probability of S2R-mediated confounding signals in calcium imaging, electrophysiology, and gene expression studies. This selectivity advantage is critical when studying S1R's chaperone function at the mitochondria-associated ER membrane without off-target interference.

Opioid-Sparing Analgesia Research

The Rutgers technology disclosure and preclinical data indicate that PW507 potentiates opioid analgesic effects by approximately 3-fold in mouse acute pain models [2]. Combined with its non-addictive mechanism and favorable chronic safety profile [1], PW507 is a leading candidate for preclinical protocols investigating opioid dose reduction strategies. Its low drug-drug interaction liability (all CYP IC₅₀ > 50 μM) [1] is particularly advantageous for co-administration with opioids metabolized through CYP pathways.

CNS PK/PD Modeling & Formulation Development

PW507's characterized ADME profile—including liver microsomal half-lives, plasma protein binding, Caco-2 permeability (Papp A→B = 42.4 × 10⁻⁶ cm/s, efflux ratio = 0.9), and absence of P-gp substrate liability [1]—makes it an ideal model compound for developing PBPK/PD models and CNS-targeted formulation strategies. Its differentiation from E-52862 in every major ADME dimension (metabolic stability, PPB, CYP, oral F, brain penetration) [1] provides a validated benchmark for evaluating next-generation S1R antagonists in pharmaceutical R&D settings.

Application

Selection Property

Validation Focus

Diabetic neuropathy model studies

STZ-model response evidence

Chronic dosing endpoint review

S1R target engagement studies

S1R/S2R selectivity profile

Off-target pharmacology control

Opioid co-administration studies

CYP interaction risk profile

Dose-model interaction review

CNS exposure modeling

ADME benchmark parameters

Brain-to-plasma ratio & metabolic stability review

• [1] Peng Y, Zhang AH, Wei L, Welsh WJ. ACS Pharmacol Transl Sci. 2024;7(8):2358–2368. View Source
• [2] Sigma-1 Receptor Antagonists – Non-Addictive Pain Management. Rutgers University technology disclosure. B/P ratio ≥14; 3-fold opioid potentiation. View Source